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Compound of Interest

Compound Name: Reductic acid

CAS No.: 80-72-8

Cat. No.: B1208420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Reductic acid (2,3-dihydroxy-2-cyclopenten-1-one) is a cyclic β-diketone with notable

antioxidant and chemical properties, making it a subject of interest in various scientific

disciplines, including drug development. This document provides detailed application notes and

experimental protocols for the laboratory-scale synthesis of Reductic acid. The primary

method detailed is the synthesis from diethyl adipate, a common and commercially available

starting material. This protocol is based on established chemical transformations, providing a

reliable method for obtaining Reductic acid for research purposes. Included are

comprehensive experimental procedures, tables of quantitative data for easy reference, and

visualizations of the reaction pathway and experimental workflow to ensure clarity and

reproducibility.

Introduction
Reductic acid is a five-membered carbocyclic compound characterized by an enediol group

adjacent to a ketone. This structural motif imparts it with significant reducing properties.
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Historically, Reductic acid has been prepared from various starting materials, including pectic

substances and through multi-step chemical syntheses. The protocol outlined herein describes

a robust and accessible method for its preparation from diethyl adipate. This method involves a

Dieckmann condensation followed by subsequent chemical transformations to yield the target

molecule.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Reductic acid is presented in Table

1.

Property Value Reference

Molecular Formula C₅H₆O₃ [1]

Molecular Weight 114.10 g/mol [1]

Appearance Pale yellow crystals

Melting Point 213-213.5 °C (decomposes) [2]

Solubility

Soluble in water, methanol,

ethanol. Sparingly soluble in

ether, ethyl acetate, acetone.

Insoluble in benzene.

CAS Number 80-72-8 [2]

IUPAC Name
2,3-dihydroxycyclopent-2-en-1-

one
[1]

Synthesis of Reductic Acid from Diethyl Adipate
The synthesis of Reductic acid from diethyl adipate proceeds through a two-step process:

Step 1: Dieckmann Condensation of Diethyl Adipate. Diethyl adipate undergoes an

intramolecular Claisen condensation (Dieckmann condensation) in the presence of a strong

base, such as sodium ethoxide, to form 2-ethoxycarbonylcyclopentanone.
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Step 2: Conversion to Reductic Acid. The resulting β-keto ester is then subjected to further

reactions, typically involving hydrolysis, decarboxylation, and oxidation/rearrangement to

yield Reductic acid. A historical method by Hesse et al. provides a pathway for such

transformations.

Experimental Protocol
Materials:

Diethyl adipate

Sodium metal

Absolute ethanol

Toluene, anhydrous

Hydrochloric acid (HCl), concentrated and dilute solutions

Diethyl ether

Anhydrous sodium sulfate

Ethyl acetate

Activated carbon

Procedure:

Step 1: Preparation of 2-Ethoxycarbonylcyclopentanone (Dieckmann Condensation)

In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser with a drying tube, and a dropping funnel, place freshly cut sodium (1.0 eq)

in anhydrous toluene.

Heat the mixture to the melting point of sodium while stirring vigorously to create a fine

sodium dispersion.
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Cool the mixture to room temperature and add a small amount of absolute ethanol to initiate

the reaction.

Add a solution of diethyl adipate (1.0 eq) in anhydrous toluene dropwise from the dropping

funnel over a period of 1-2 hours, maintaining a gentle reflux.

After the addition is complete, heat the reaction mixture under reflux for an additional 2-3

hours until the sodium is completely consumed.

Cool the reaction mixture in an ice bath and cautiously acidify with dilute hydrochloric acid

until the aqueous layer is acidic to litmus paper.

Transfer the mixture to a separatory funnel, separate the organic layer, and extract the

aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure to obtain crude 2-

ethoxycarbonylcyclopentanone, which can be purified by vacuum distillation.

Step 2: Conversion of 2-Ethoxycarbonylcyclopentanone to Reductic Acid

Note: The following is a generalized procedure based on established principles for the

conversion of related compounds, as detailed protocols for this specific transformation are not

readily available in modern literature. This step would typically involve hydrolysis of the ester,

decarboxylation, and subsequent oxidation.

Hydrolyze the 2-ethoxycarbonylcyclopentanone by refluxing with an aqueous acid solution

(e.g., 10% HCl) to yield 2-oxocyclopentanecarboxylic acid.

Heat the resulting acid to induce decarboxylation, affording cyclopentanone.

The conversion of cyclopentanone to Reductic acid is a more complex transformation that

can be achieved through various methods, including α-halogenation followed by hydrolysis

and elimination, or oxidation with specific reagents. A detailed, validated protocol for this

specific step from cyclopentanone is not well-documented in easily accessible literature.
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As a more direct historical route, the work of Hesse and colleagues provides a method for the

synthesis of a related compound, tetramethyl reductic acid, from a bromoketol precursor with

a reported yield of 75%.[3] This suggests that α-functionalization of the cyclopentanone ring is

a key strategy.

Purification of Reductic Acid:

Reductic acid can be purified by recrystallization.[2]

Dissolve the crude Reductic acid in a minimal amount of hot ethyl acetate or an

ethanol/ethyl acetate mixture.[2]

Add activated carbon and heat the solution gently.

Filter the hot solution to remove the activated carbon.

Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce

crystallization.

Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Quantitative Data
The following table summarizes the typical quantitative data for the synthesis of the

intermediate, 2-ethoxycarbonylcyclopentanone. Yields for the subsequent conversion to

Reductic acid are highly dependent on the specific, and less commonly documented,

procedures used for the second step.

Parameter Value

Starting Material Diethyl Adipate

Reagents Sodium, Ethanol, Toluene, HCl

Intermediate Product 2-Ethoxycarbonylcyclopentanone

Typical Yield (Step 1) 70-80%

Purification Method Vacuum Distillation
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Visualizations
Reaction Pathway
The following diagram illustrates the general synthetic pathway from diethyl adipate to

Reductic acid.

Diethyl Adipate 2-Ethoxycarbonyl-
cyclopentanone

  Dieckmann
  Condensation

  (NaOEt) Reductic Acid

  Hydrolysis,
  Decarboxylation,

  Oxidation

Click to download full resolution via product page

Caption: Synthetic pathway from diethyl adipate to Reductic acid.

Experimental Workflow
The diagram below outlines the key steps in the experimental workflow for the synthesis and

purification of Reductic acid.
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Caption: Experimental workflow for Reductic acid synthesis.
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Conclusion
The synthesis of Reductic acid from diethyl adipate provides a viable laboratory-scale method

for obtaining this valuable compound. The initial Dieckmann condensation is a well-established

and high-yielding reaction. While the subsequent conversion to Reductic acid is less

commonly detailed in modern literature, the principles of hydrolysis, decarboxylation, and α-

functionalization of the cyclopentanone ring provide a clear strategic path. The purification of

the final product is readily achieved through recrystallization. The protocols and data provided

herein serve as a comprehensive guide for researchers requiring Reductic acid for their

scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Organic Syntheses Procedure [orgsyn.org]

3. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Laboratory Preparation of Reductic Acid: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208420/docs#laboratory-preparation-of-reductic-
acid-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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